Cas no 2172469-59-7 (2-1-(hydroxymethyl)cycloheptylbicyclo2.2.1heptan-2-ol)

• Product Name: 2-1-(hydroxymethyl)cycloheptylbicyclo2.2.1heptan-2-ol
• CAS No: 2172469-59-7
• MF: C₁₅H₂₆O₂
• MW: 238.365745067596
• CID: 6283519
• PubChem ID: 165588145
• Update Time: 2025-07-09

2-1-(hydroxymethyl)cycloheptylbicyclo2.2.1heptan-2-ol Chemical and Physical Properties

Names and Identifiers

• 2-1-(hydroxymethyl)cycloheptylbicyclo2.2.1heptan-2-ol
• 2-[1-(hydroxymethyl)cycloheptyl]bicyclo[2.2.1]heptan-2-ol
• 2172469-59-7
• EN300-1647599

• Inchi： 1S/C15H26O2/c16-11-14(7-3-1-2-4-8-14)15(17)10-12-5-6-13(15)9-12/h12-13,16-17H,1-11H2
• InChI Key： GRYODBBXHWHCDY-UHFFFAOYSA-N
• SMILES： OC1(CC2CCC1C2)C1(CO)CCCCCC1

Computed Properties

• Exact Mass: 238.193280068g/mol
• Monoisotopic Mass: 238.193280068g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 281
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 40.5Ų

Additional information on 2-1-(hydroxymethyl)cycloheptylbicyclo2.2.1heptan-2-ol

Research Briefing on 2-1-(hydroxymethyl)cycloheptylbicyclo2.2.1heptan-2-ol (CAS: 2172469-59-7)

The compound 2-1-(hydroxymethyl)cycloheptylbicyclo2.2.1heptan-2-ol (CAS: 2172469-59-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This briefing synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and implications for drug development.

Recent studies have highlighted the compound's role as a versatile scaffold in medicinal chemistry. Its bicyclic structure, featuring a hydroxymethyl group, offers a promising platform for the design of novel bioactive molecules. Researchers have successfully synthesized derivatives of this compound, demonstrating its adaptability in creating structurally diverse libraries for high-throughput screening.

In vitro and in vivo studies have revealed that 2-1-(hydroxymethyl)cycloheptylbicyclo2.2.1heptan-2-ol exhibits moderate to high binding affinity for several key protein targets, including enzymes involved in inflammatory pathways and neurodegenerative diseases. Preliminary data suggest that its derivatives may serve as potential inhibitors or modulators of these targets, paving the way for further optimization and preclinical evaluation.

The pharmacokinetic profile of this compound has also been investigated, with results indicating favorable absorption and distribution properties. However, challenges remain in optimizing its metabolic stability and minimizing off-target effects. Advanced computational modeling and structure-activity relationship (SAR) studies are currently underway to address these limitations and enhance its therapeutic potential.

In conclusion, 2-1-(hydroxymethyl)cycloheptylbicyclo2.2.1heptan-2-ol represents a promising candidate for further development in drug discovery. Its unique structural features and preliminary biological activities warrant continued exploration, particularly in the context of targeting complex diseases such as inflammation and neurodegeneration. Future research should focus on refining its pharmacological properties and expanding its application scope.